Cas no 144690-92-6 (Tritylolmesartan medoxomil)

Tritylolmesartan medoxomil Properties

Names and Identifiers

• Triphenyl Methyl Olmesartan
• 1H-Imidazole-5-carboxylic acid,4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-,(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• Trityl Olmesartan Medoxomil
• Trityl Olmesartan Medoximil (N-1)
• Trityl olmesartan
• Trityl Olmesartan Me
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(1-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid (5-methyl-2-oxo-1,3-dioxol-4-
• 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic acid (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• Tritylolmesartan medoxomil
• 8591TIT360
• 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-[1-(triphenylmethyl)-1H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(1-(triphenylmethyl)-1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxo
• Triphenyl methyl olmesartan
• DTXCID2085276
• MFCD09954745
• DB-063556
• OLMESARTAN MEDOXOMIL IMPURITY, N-ALKYL IMPURITY-[USP IMPURITY]
• NS00008283
• EC 604-437-3
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-{[2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1H-imidazole-5-carboxylate
• 5-(1-Hydroxy-1-methyl-ethyl)-2-propyl-3-[2'-(1-trityl-1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-3H-imidazole-4-carboxylic acid 5-methyl-2-oxo-[1,3]dioxol-4-ylmethyl ester
• (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)biphenyl-4-yl)methyl)-1H-imidazole-5-carboxylate
• Q27269619
• SCHEMBL1653541
• UNII-8591TIT360
• DTXSID70162785
• SB41036
• (5-Methyl-2-oxo-1,3-dioxolen-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-{trityltetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
• 144690-92-6
• (5-methyl-2-oxo-2H-1,3-dioxol-4-yl)methyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-({2'-[1-(triphenylmethyl)-1H-1,2,3,4-tetrazol-5-yl]-[1,1'-biphenyl]-4-yl}methyl)-1H-imidazole-5-carboxylate
• 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-((2'-(1-(triphenylmethyl)-1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-, (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl ester
• (5-Methyl-2-oxo-1,3-dioxolen-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(trityltetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
• Olmesartan medoxomil impurity, N-alkyl impurity-(USP)
• CS-0138129
• AC-3500
• (5-methyl-2-oxo-1,3-dioxol-4-yl)methyl4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
• AKOS015896144
• Olmesartan medoxomil impurity, N-alkyl impurity-[USP]
• OLMESARTAN MEDOXOMIL IMPURITY, N-ALKYL IMPURITY-(USP IMPURITY)
• (5-methyl -2-oxo-1,3-dioxolen-4-yl)methyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-{4-[2-(trityltetrazol-5-yl)phenyl]phenyl}methylimidazole-5-carboxylate
• IJOPLMOXIPGJIJ-UHFFFAOYSA-N
• AS-12483
• N-1 Trityl Olmesartan Medoxomil
• F19426
• N1-Tritylolmesartan medoxomil
• Trityl olmesartan medoxomil
• +Expand

• MDL： MFCD09954745
• InChIKey： IJOPLMOXIPGJIJ-UHFFFAOYSA-N
• Inchi： 1S/C48H44N6O6/c1-5-17-41-49-43(47(3,4)57)42(45(55)58-31-40-32(2)59-46(56)60-40)53(41)30-33-26-28-34(29-27-33)38-24-15-16-25-39(38)44-50-51-52-54(44)48(35-18-9-6-10-19-35,36-20-11-7-12-21-36)37-22-13-8-14-23-37/h6-16,18-29,57H,5,17,30-31H2,1-4H3
• SMILES： OC(C)(C)C1=C(C(=O)OCC2=C(C)OC(=O)O2)N(CC2C=CC(=CC=2)C2=CC=CC=C2C2=NN=NN2C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C(CCC)=N1

Computed Properties

• Exact Mass: 800.332233g/mol
• Surface Charge: 0
• XLogP3: 8.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 15
• Monoisotopic Mass: 800.332233g/mol
• Monoisotopic Mass: 800.332233g/mol
• Topological Polar Surface Area: 144Ų
• Heavy Atom Count: 60
• Complexity: 1420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 8.35270
• PSA: 143.48000
• Refractive Index: 1.648
• Boiling Point: 960°C at 760 mmHg
• Melting Point: 108-114°C
• Flash Point: 534.4 °C
• Color/Form: Off white to white powder
• Density: 1.26

Tritylolmesartan medoxomil Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

Tritylolmesartan medoxomil Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%